Cas no 2138208-21-4 (3-Methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one)

3-Methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one is a nitro-substituted tetrahydronaphthalenone derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a nitro group at the 5-position and a methyl group at the 3-position of the partially hydrogenated naphthalene ring, offering reactivity for further functionalization. This compound may serve as a key intermediate in the synthesis of more complex molecules due to its stability and selective reactivity. Its nitro group enables participation in reduction or substitution reactions, while the ketone functionality provides a handle for additional transformations. The product is typically characterized by high purity and consistent performance in synthetic workflows.

3-Methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one structure

2138208-21-4 structure

Product Name:3-Methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one

CAS No:2138208-21-4

MF:C₁₁H₁₁NO₃

MW:205.209943056107

CID:6522413

PubChem ID:22719036

Update Time:2025-06-08

3-Methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

- 2138208-21-4
- SCHEMBL4659367
- 3-methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one
- EN300-743397
- 3-Methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one
- Inchi： 1S/C11H11NO3/c1-7-5-9-8(11(13)6-7)3-2-4-10(9)12(14)15/h2-4,7H,5-6H2,1H3
- InChI Key： SEATUOABEKUPQP-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=C(C=2CC(C)C1)[N+](=O)[O-]

Computed Properties

Exact Mass: 205.07389321g/mol
Monoisotopic Mass: 205.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 62.9Å²

3-Methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-743397-1.0g	3-methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one	2138208-21-4	95%	1.0g	$785.0	2024-05-24
Enamine	EN300-743397-0.05g	3-methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one	2138208-21-4	95%	0.05g	$660.0	2024-05-24
Enamine	EN300-743397-0.1g	3-methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one	2138208-21-4	95%	0.1g	$691.0	2024-05-24
Enamine	EN300-743397-0.25g	3-methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one	2138208-21-4	95%	0.25g	$723.0	2024-05-24
Enamine	EN300-743397-0.5g	3-methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one	2138208-21-4	95%	0.5g	$754.0	2024-05-24
Enamine	EN300-743397-2.5g	3-methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one	2138208-21-4	95%	2.5g	$1539.0	2024-05-24
Enamine	EN300-743397-5.0g	3-methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one	2138208-21-4	95%	5.0g	$2277.0	2024-05-24
Enamine	EN300-743397-10.0g	3-methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one	2138208-21-4	95%	10.0g	$3376.0	2024-05-24